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Compound of Interest

Compound Name: 2-Bromo-4-fluoroaniline

Cat. No.: B089589

An In-depth Technical Guide to 2-Bromo-4-fluoroaniline for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-fluoroaniline, a key
building block in the synthesis of pharmaceuticals and other complex organic molecules. This
document details its chemical identity, physicochemical properties, synthesis protocols, and its
role in drug development, tailored for researchers, scientists, and professionals in the field.

Chemical Identity

The formal identification of this compound according to the International Union of Pure and
Applied Chemistry (IUPAC) and its common synonyms are provided below.

o IUPAC Name: 2-bromo-4-fluoroaniline[1][2]

e Synonyms:

[¢]

2-Bromo-4-fluorobenzenamine[1]

[¢]

4-Fluoro-2-bromoaniline[3][4][5]

o

2-bromo-4-fluorophenylamine[1]

o

BENZENAMINE, 2-BROMO-4-FLUORO-[1]
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Physicochemical Properties

A summary of the key quantitative data for 2-Bromo-4-fluoroaniline is presented in the table
below for easy reference and comparison.

Property Value

Molecular Formula CeHsBrEN[1][2][6][7][8]

Molecular Weight 190.01 g/mol [7][9]

CAS Number 1003-98-1[1][2][6][71[8][°]

Appearance White to light brown crystalline solid or
powder[6][8]

Melting Point 41 °CJ8]

Boiling Point 221 °C (lit.)[3][8][9]

Density 1.67 g/mL at 25 °C (lit.)[3][8][9]

Refractive Index n20/D 1.583 (lit.)[3][9]

Solubility Sparingly soluble in water; soluble in organic

solvents like ethanol, methanol, and acetone.[6]

Experimental Protocols: Synthesis of 2-Bromo-4-
fluoroaniline

A common and efficient method for the synthesis of 2-Bromo-4-fluoroaniline is through the
bromination of 4-fluoroaniline. A detailed experimental protocol is provided below.

Synthesis via Bromination of 4-fluoroaniline[3][7]

This procedure outlines the synthesis of 2-bromo-4-fluoroaniline from 4-fluoroaniline using N-
bromosuccinimide (NBS) as the brominating agent.

Materials:

e 4-fluoroaniline (8.64 mL, 58.13 mmol)
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N,N-dimethylformamide (DMF), distilled (200 mL)

N-bromosuccinimide (NBS) (11.4 g, 63.95 mmol)

Dichloromethane (CH2zCl2)

Ethyl acetate

n-hexane

Equipment:

Two-necked flask

Stirring device

Dropping funnel

Column chromatography setup

Procedure:

To a two-necked flask equipped with a stirring device, add 200 mL of distilled N,N-
dimethylformamide (DMF) and 4-fluoroaniline (8.64 mL, 58.13 mmol).[3][7]

e Dissolve N-bromosuccinimide (11.4 g, 63.95 mmol) in DMF.[3][7]
» Slowly add the NBS solution dropwise to the stirring solution of 4-fluoroaniline in DMF.[3][7]
e Once the reaction is complete, perform an extraction using dichloromethane (CH2Cl2).[3][7]

e The crude product is then purified by column chromatography using an eluent mixture of
ethyl acetate and n-hexane (1:4 ratio).[3][7]

o The final product, 2-bromo-4-fluoroaniline, is obtained with a high yield (typically around
95%).[3][7]
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Caption: Workflow for the synthesis of 2-Bromo-4-fluoroaniline.

Applications in Drug Development

2-Bromo-4-fluoroaniline is a versatile building block in the synthesis of various
pharmaceutical compounds. Its unique substitution pattern allows for diverse chemical
modifications, making it a valuable intermediate in the development of new drugs.

It is notably used in the synthesis of:

o Antihistamines: For example, it is an intermediate in the synthesis of fexofenadine, a second-
generation antihistamine.[6]

o Antidepressants: It is also used in the synthesis of duloxetine, a serotonin-norepinephrine
reuptake inhibitor (SNRI).[6]

o Antihypertensive agents[6]

e Oncology: The structurally related compound, 4-Bromo-2-fluoroaniline, is a key intermediate
in the synthesis of Vandetanib, a targeted therapy for certain types of thyroid cancer.[10]

The fluorinated nature of these building blocks can enhance the metabolic stability and binding
affinity of the final drug molecule.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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